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Compound of Interest

Compound Name: Cinnamyl chloride

Cat. No.: B146421

Cinnamyl Chloride Laboratory Support Center

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on safely managing the lachrymatory and hazardous properties of
cinnamyl chloride in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What is cinnamyl chloride and why is it a potent lachrymator?

Al: Cinnamyl chloride (C9H9CI) is a yellow-brown liquid compound.[1] It is classified as a
lachrymator, a substance that irritates the eyes and causes tearing.[2] Its tear-inducing
properties, along with its corrosivity, stem from its nature as a reactive chemical that can cause
burns to the eyes, skin, and mucous membranes.[2][3] Inhalation may also lead to corrosive
injuries to the upper respiratory tract and lungs.[2]

Q2: What are the primary health and physical hazards associated with cinnamyl chloride?

A2: Cinnamyl chloride is a hazardous chemical with multiple risk factors. It is fatal if inhaled,
harmful if swallowed, and causes severe skin burns and eye damage.[4] It may also cause an
allergic skin reaction and respiratory irritation.[4] Physically, it is a combustible liquid and can
form explosive mixtures with air upon intense heating.[3]

Q3: What are the proper storage conditions for cinnamyl chloride?

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b146421?utm_src=pdf-interest
https://www.benchchem.com/product/b146421?utm_src=pdf-body
https://www.benchchem.com/product/b146421?utm_src=pdf-body
https://www.benchchem.com/product/b146421?utm_src=pdf-body
https://www.echemi.com/sds/cinnamyl-chloride-pd180521127607.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-chloride
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-chloride
https://www.benchchem.com/product/b146421?utm_src=pdf-body
https://www.benchchem.com/product/b146421?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC181855000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181855000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b146421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: To ensure safety and stability, cinnamyl chloride should be stored in a tightly closed
container in a dry, cool, and well-ventilated place.[1][3] It should be kept away from heat,
sparks, open flames, and other ignition sources.[3] The storage area should be designated for
corrosives and incompatible materials such as bases, strong oxidizing agents, amines, and
metals should be stored separately.[4]

Q4: What immediate actions should be taken in case of accidental exposure?
A4: Immediate medical attention is required for any significant exposure.[3]

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids,
and seek medical advice.[3][5]

o Skin: Take off all contaminated clothing immediately and wash the affected area with soap
and plenty of water for at least 15 minutes.[1][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration, but do not use the mouth-to-mouth method if the substance was
inhaled.[1][3]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately.[1][3]

Physical and Chemical Properties

The following table summarizes key quantitative data for cinnamyl chloride.

Property Value Citation(s)
Molecular Formula C9HOCI [6]
Molecular Weight 152.62 g/mol [2]
Appearance Yellow-brown liquid [1]
Melting/Freezing Point 7°C [1]
CAS Number 2687-12-9 [6]
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Troubleshooting Guide

Problem: | can smell an irritating odor near the work area.

o Cause: Potential vapor leak from the container or inadequate ventilation. Cinnamyl chloride

vapors are a significant inhalation hazard.

e Solution:

Do not breathe the vapors.[6] If you experience any respiratory symptoms, call a poison
center or doctor.[6]

Ensure all work is being performed within a certified chemical fume hood.[3][7]
Check that the container is tightly sealed.[3]

If the smell persists, evacuate the immediate area and follow emergency procedures for a

potential spill.[6]

Problem: My eyes are starting to water and sting during the experiment.

o Cause: Exposure to cinnamyl chloride vapors, which are a potent lachrymator.[2]

e Solution:

o

Immediately move away from the work area to fresh air.[5]

If irritation continues, proceed to an emergency eyewash station and rinse your eyes for at
least 15 minutes.[5]

Review your Personal Protective Equipment (PPE). Ensure you are wearing tightly fitting
safety goggles.[1] For operations with a higher risk of splashing or vapor release, a full-
face respirator is recommended.[1]

Report the incident to your laboratory supervisor.

Problem: A small amount of cinnamyl chloride splashed onto my gloved hand.
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e Cause: Accidental contact during handling.
e Solution:

o Immediately and carefully remove the contaminated glove using the proper removal
technique to avoid skin contact.[5][6]

o Dispose of the contaminated glove in the designated hazardous waste container.[5]

o Wash your hands thoroughly with soap and water.[5]

o Inspect your skin for any signs of irritation or redness. If observed, seek medical advice.[5]
Experimental Protocols

Protocol 1: Standard Safe Handling of Cinnamyl
Chloride

o Hazard Assessment: Before starting any work, review the Safety Data Sheet (SDS) and
conduct a thorough risk assessment for the specific procedure.

o Engineering Controls: All handling of cinnamyl chloride must be performed in a well-
ventilated area, specifically within a certified chemical fume hood.[3][7] Ensure that an
emergency eyewash station and safety shower are readily accessible.[3]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[1] A face shield may be required for certain procedures.[8]

o Skin Protection: Wear impervious clothing or a full-length lab coat.[5][6]

o Hand Protection: Handle with chemical-resistant gloves (e.g., Viton®).[3] Gloves must be
inspected before use and disposed of properly after contamination.[5][6]

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mists.[3]
Use non-sparking tools to prevent ignition.[1]
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» Waste Disposal: Collect all cinnamyl chloride waste in a suitable, closed, and properly
labeled container for disposal by an approved waste disposal plant.[3][6] Do not let the
product enter drains.[5]

Protocol 2: Emergency Response for a Cinnamyl
Chloride Spill

e CONTROL.:
o Immediately alert personnel in the area and evacuate if necessary.[6]
o Remove all sources of ignition (e.g., open flames, hot surfaces).[3]
o Ensure ventilation is adequate, but avoid breathing vapors.[6]
o CONTAIN:
o Don the appropriate PPE, including respiratory protection if vapors are significant.[3]

o Confine the spill to the smallest possible area. Use an inert absorbent material like clay,
sand, or a commercial sorbent to prevent spreading.[3][9] Do not use combustible
materials like sawdust.[9]

e CLEAN UP:

[¢]

Soak up the spill with the inert absorbent material.[3]

o

Carefully collect the absorbed material and place it into a suitable, closed container for
disposal.[5][6]

[e]

Decontaminate the spill area with a mild detergent solution and water.[10]

o

Dispose of all contaminated materials (including gloves, absorbent pads) as hazardous
waste.[9][10]

Visualizations
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Caption: Workflow for Safe Handling of Cinnamyl Chloride.
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Spill Occurs Emergency Workflow for Cinnamyl Chloride Spills.
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Caption: Emergency Workflow for Cinnamyl Chloride Spills.
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Caption: First Aid Decision Tree for Cinnamyl Chloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [managing the lachrymatory properties of cinnamyl
chloride in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146421#managing-the-lachrymatory-properties-of-
cinnamyl-chloride-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://ipo.rutgers.edu/rehs/sop/Chlorine
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.benchchem.com/product/b146421#managing-the-lachrymatory-properties-of-cinnamyl-chloride-in-the-lab
https://www.benchchem.com/product/b146421#managing-the-lachrymatory-properties-of-cinnamyl-chloride-in-the-lab
https://www.benchchem.com/product/b146421#managing-the-lachrymatory-properties-of-cinnamyl-chloride-in-the-lab
https://www.benchchem.com/product/b146421#managing-the-lachrymatory-properties-of-cinnamyl-chloride-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

